Cas no 1105202-01-4 (3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine)

• Product Name: 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine
• CAS No: 1105202-01-4
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 6491391
• Update Time: 2025-05-21

3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine
• [3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone

• Inchi： 1S/C18H23N3O4S/c1-11-19-20-17(26-11)12-6-5-7-21(10-12)18(22)13-8-14(23-2)16(25-4)15(9-13)24-3/h8-9,12H,5-7,10H2,1-4H3
• InChI Key： JDFRBSJKPRFXLI-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=NN=C(C)S2)C1)(C1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 377.141
• Monoisotopic Mass: 377.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2

Additional information on 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine

Research Update on 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine (CAS: 1105202-01-4)

Recent studies on the compound 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine (CAS: 1105202-01-4) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug discovery and development. The following sections provide a comprehensive overview of the latest findings related to this molecule, including its synthesis, biological activity, and therapeutic potential.

The synthesis of 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction. The compound's structural elucidation has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its identity and purity for further biological evaluation.

In terms of biological activity, this compound has demonstrated significant potential as an inhibitor of key enzymatic targets. Preliminary studies have shown that it exhibits strong binding affinity to certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. Mechanistic studies have revealed that the compound's thiadiazole and trimethoxybenzoyl moieties play a critical role in its interaction with these targets, suggesting a structure-activity relationship that could be further exploited for drug design.

Recent in vitro and in vivo studies have further validated the therapeutic potential of 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine. In cancer cell lines, the compound has shown potent antiproliferative effects, with IC50 values in the low micromolar range. Additionally, animal models of inflammation have demonstrated its efficacy in reducing inflammatory markers, indicating its potential as a dual-acting agent for both oncology and immunology applications.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's pharmacokinetic profile.

In conclusion, 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxybenzoyl)piperidine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued efforts in optimizing its synthesis, understanding its mechanism of action, and improving its drug-like properties will be crucial in advancing this compound toward clinical applications.